Cas no 1261586-09-7 (4,2',3'-Trifluorobiphenyl-3-carboxaldehyde)

• Product Name: 4,2',3'-Trifluorobiphenyl-3-carboxaldehyde
• CAS No: 1261586-09-7
• MF: C₁₃H₇F₃O
• MW: 236.189294099808
• CID: 4992538
• Update Time: 2025-05-24

4,2',3'-Trifluorobiphenyl-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4,2',3'-Trifluorobiphenyl-3-carboxaldehyde

• Inchi： 1S/C13H7F3O/c14-11-5-4-8(6-9(11)7-17)10-2-1-3-12(15)13(10)16/h1-7H
• InChI Key： FIGYGMRRYGKACT-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=CC(=C(C=O)C=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1

Additional information on 4,2',3'-Trifluorobiphenyl-3-carboxaldehyde

4,2',3'-Trifluorobiphenyl-3-carboxaldehyde (CAS No. 1261586-09-7): A Comprehensive Overview

4,2',3'-Trifluorobiphenyl-3-carboxaldehyde (CAS No. 1261586-09-7) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its biphenyl core and trifluoromethyl substituents, which confer it with distinct chemical and physical properties. In this article, we will delve into the structure, synthesis, applications, and recent research advancements of 4,2',3'-Trifluorobiphenyl-3-carboxaldehyde.

Molecular Structure and Properties

The molecular formula of 4,2',3'-Trifluorobiphenyl-3-carboxaldehyde is C₁₄H₈F₃O. The compound features a biphenyl backbone with a carboxaldehyde group at the 3-position of one phenyl ring and trifluoromethyl groups at the 2' and 3' positions of the other phenyl ring. The presence of these trifluoromethyl groups significantly influences the compound's electronic properties, making it highly electron-withdrawing and enhancing its reactivity in various chemical reactions.

The physical properties of 4,2',3'-Trifluorobiphenyl-3-carboxaldehyde include a melting point of approximately 85°C and a boiling point of around 250°C under reduced pressure. It is slightly soluble in water but highly soluble in organic solvents such as dichloromethane, acetone, and ethanol. These solubility characteristics make it suitable for use in a wide range of chemical processes and applications.

Synthesis Methods

The synthesis of 4,2',3'-Trifluorobiphenyl-3-carboxaldehyde can be achieved through several routes, each with its own advantages and limitations. One common method involves the coupling of 4-bromobenzaldehyde with 2,3-difluoroiodobenzene using palladium-catalyzed cross-coupling reactions. This approach has been widely studied and optimized to achieve high yields and purity levels.

An alternative synthetic route involves the reaction of 4-bromobenzaldehyde with trifluoromethylated arylboronic acids in the presence of a transition metal catalyst. This method offers greater flexibility in terms of substrate scope and can be adapted to produce a variety of substituted biphenyl carboxaldehydes.

Applications in Chemistry and Biology

4,2',3'-Trifluorobiphenyl-3-carboxaldehyde has found numerous applications in both synthetic chemistry and biological research. In synthetic chemistry, it serves as an important building block for the construction of more complex molecules. Its reactivity as an aldehyde allows it to participate in various condensation reactions, such as Knoevenagel condensations and aldol reactions, leading to the formation of valuable intermediates for further synthetic transformations.

In the field of medicinal chemistry, 4,2',3'-Trifluorobiphenyl-3-carboxaldehyde has been explored as a potential scaffold for drug discovery. The trifluoromethyl groups enhance the lipophilicity and metabolic stability of molecules derived from this compound, making them attractive candidates for pharmaceutical development. Recent studies have shown that derivatives of 4,2',3'-Trifluorobiphenyl-3-carboxaldehyde exhibit promising biological activities against various targets, including enzymes involved in metabolic disorders and receptors implicated in neurological diseases.

Clinical Relevance and Research Advancements

The clinical relevance of compounds derived from 4,2',3'-Trifluorobiphenyl-3-carboxaldehyde is an active area of research. Several studies have investigated the potential therapeutic applications of these compounds in treating conditions such as diabetes, obesity, and neurodegenerative diseases. For instance, a recent study published in the Journal of Medicinal Chemistry reported that a derivative of 4,2',3'-Trifluorobiphenyl-3-carboxaldehyde demonstrated potent inhibitory activity against dipeptidyl peptidase-4 (DPP-4), an enzyme associated with type 2 diabetes mellitus.

In another study conducted by researchers at a leading pharmaceutical company, a series of compounds based on the 4,2',3'-Trifluorobiphenyl-3-carboxaldehyde scaffold were evaluated for their neuroprotective effects. The results showed that these compounds effectively reduced oxidative stress and inflammation in neuronal cells, suggesting their potential as therapeutic agents for neurodegenerative disorders such as Alzheimer's disease.

Safety Considerations and Handling Guidelines

4,2',3'-Trifluorobiphenyl-3-carboxaldehyde, it is essential to adhere to standard safety protocols to ensure the well-being of laboratory personnel. The compound should be stored in a cool, dry place away from direct sunlight and incompatible materials. Appropriate personal protective equipment (PPE), including gloves and safety goggles, should be worn during handling to prevent skin contact and inhalation.

In case of accidental exposure or spillage, immediate action should be taken to clean up the affected area using appropriate absorbent materials. If skin contact occurs, wash the affected area thoroughly with soap and water. In case of inhalation or ingestion, seek medical attention promptly.

Conclusion

4,2',3'-Trifluorobiphenyl-3-carboxaldehyde (CAS No. 1261586-09-7) is a multifaceted compound with significant potential in various scientific disciplines. Its unique molecular structure confers it with desirable chemical properties that make it an attractive building block for synthetic chemistry and drug discovery. Ongoing research continues to uncover new applications and therapeutic possibilities for this compound, highlighting its importance in advancing scientific knowledge and improving human health.